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Compound of Interest

Compound Name: 3,10-Dihydroxydodecanoyl-CoA

Cat. No.: B15597272

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data on the chemical and biological properties of 3,10-
Dihydroxydodecanoyl-CoA is not readily available in the current scientific literature. This
guide provides a comprehensive overview based on the established knowledge of structurally
related dihydroxyacyl-CoA molecules and the general principles of fatty acid metabolism. The
experimental protocols and signaling pathways described are extrapolated from studies on
similar long-chain acyl-CoA esters and should be adapted and validated for the specific
investigation of 3,10-Dihydroxydodecanoyl-CoA.

Introduction

Long-chain acyl-Coenzyme A (acyl-CoA) esters are pivotal intermediates in cellular
metabolism, playing crucial roles in energy production, lipid biosynthesis, and cellular signaling.
[1][2][3][4] Dihydroxylated fatty acyl-CoAs are a subclass of these molecules characterized by
the presence of two hydroxyl groups on the fatty acid chain. While the biological significance of
many specific dihydroxyacyl-CoA isomers remains to be fully elucidated, they are known to be
involved in various metabolic pathways and can be generated through enzymatic processes
such as those involving lipoxygenases and fatty acid hydratases.[5][6][7] This technical guide
focuses on the putative chemical properties, potential biological roles, and analytical
methodologies relevant to the study of 3,10-Dihydroxydodecanoyl-CoA.

Chemical Properties
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Specific quantitative data for 3,10-Dihydroxydodecanoyl-CoA is not available. The following

table summarizes the known properties of a structurally related isomer, 3,8-

Dihydroxydodecanoyl-CoA, to provide an estimation of the physicochemical characteristics.

Property

Value (for 3,8-
Dihydroxydodecanoyl-
CoA)

Reference

Molecular Formula

C33Hs8N7019P3S

Molecular Weight

981.84 g/mol

Physical State

Presumed solid at room

temperature

Solubility

Expected to be soluble in
agueous solutions and polar

organic solvents

Stability

Thioester bond is susceptible

to hydrolysis, particularly at

extreme pH and temperature.

Should be stored at low

temperatures (-20°C or below)

in a dry environment.

Potential Biological Significance

The biological role of 3,10-Dihydroxydodecanoyl-CoA has not been explicitly described.

However, based on the functions of other long-chain acyl-CoAs and dihydroxy fatty acids,

several putative roles can be postulated:

 Intermediate in Fatty Acid Metabolism: It may be a transient intermediate in a modified fatty

acid 3-oxidation or w-oxidation pathway. The hydroxyl groups may be introduced by

cytochrome P450 monooxygenases or other fatty acid hydroxylases.

 Signaling Molecule: Long-chain acyl-CoAs are known to act as signaling molecules that can

modulate the activity of various enzymes and transcription factors.[1][2] The specific

dihydroxy structure could confer unique signaling properties.
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o Precursor for Bioactive Lipids: Dihydroxy fatty acids can be precursors to a variety of
bioactive lipids with anti-inflammatory and other physiological activities.[8]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 3,10-
Dihydroxydodecanoyl-CoA are not established. The following sections outline general
methodologies that can be adapted for its study.

Chemical Synthesis

The chemical synthesis of 3,10-Dihydroxydodecanoyl-CoA would likely involve a multi-step
process starting from dodecanedioic acid or a related precursor. The introduction of hydroxyl
groups at the C3 and C10 positions could be achieved through stereoselective reduction of
corresponding keto groups or hydroxylation of a double bond. The final step would involve the
activation of the carboxylic acid to its Coenzyme A thioester.

Analytical Characterization

4.2.1. Mass Spectrometry (MS)

Liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass
spectrometry (GC-MS) are powerful techniques for the analysis of hydroxy fatty acids and their
CoA esters.[9][10][11][12][13]

o Sample Preparation: For GC-MS analysis, the fatty acid needs to be released from the CoA
moiety by hydrolysis and then derivatized (e.g., methylation of the carboxyl group and
silylation of the hydroxyl groups) to increase volatility. For LC-MS, the intact acyl-CoA can
often be analyzed directly.

 Instrumentation: High-resolution mass spectrometry (e.g., Orbitrap or TOF) is recommended
for accurate mass determination and elemental composition analysis. Tandem mass
spectrometry (MS/MS) is crucial for structural elucidation by analyzing the fragmentation
patterns.

4.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed structural information, including the precise location of the
hydroxyl groups and the stereochemistry.[14][15][16][17][18]

o Sample Preparation: Samples need to be of high purity and dissolved in a suitable

deuterated solvent.

e Techniques: 1H NMR, 13C NMR, and 2D NMR techniques such as COSY, HSQC, and
HMBC are essential for unambiguous structure determination.

Putative Metabolic Pathways

The diagrams below illustrate a hypothetical biosynthetic pathway for a dihydroxy fatty acid and
the general process of fatty acid B-oxidation where such a molecule might be metabolized.

Fatty Acid Fatty Acid
Hydroxylase 1 Hydroxylase 2

Click to download full resolution via product page

Caption: Hypothetical enzymatic synthesis of 3,10-Dihydroxydodecanoyl-CoA.
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Caption: General workflow of the fatty acid 3-oxidation pathway.
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Conclusion

While 3,10-Dihydroxydodecanoyl-CoA remains a largely uncharacterized molecule, its study
holds the potential to uncover novel aspects of fatty acid metabolism and cellular signaling. The
methodologies and conceptual frameworks presented in this guide offer a starting point for
researchers aiming to investigate this and other dihydroxyacyl-CoA species. Future research,
including chemical synthesis, detailed analytical characterization, and biological activity
screening, will be crucial to elucidate its precise functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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